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Compound of Interest

Compound Name: 4-Methyldibenzothiophene

Cat. No.: B047821 Get Quote

An In-depth Technical Guide to 4-
Methyldibenzothiophene
This technical guide provides a comprehensive overview of 4-Methyldibenzothiophene,

including its chemical identity, physicochemical properties, relevant experimental insights, and

metabolic pathways. The information is intended for researchers, scientists, and professionals

in drug development and related fields.

Registry Information
4-Methyldibenzothiophene is a heterocyclic aromatic compound belonging to the class of

dibenzothiophenes. It is characterized by a dibenzothiophene core structure with a methyl

group substitution.
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Identifier Value

CAS Number 7372-88-5[1][2][3][4][5]

IUPAC Name 4-Methyldibenzo[b,d]thiophene[1]

Molecular Formula C₁₃H₁₀S[1][2][3][4][5]

Molecular Weight 198.28 g/mol [1][2][3]

Synonyms
4-MDBT, 4-Methyldibenzo[b,d]thiophene,

Dibenzothiophene, 4-methyl-[2]

InChI Key NICUQYHIOMMFGV-UHFFFAOYSA-N[3][5]

Canonical SMILES Cc1cccc2c3ccccc3sc12[3][5]

Physicochemical and Spectral Data
The following table summarizes key quantitative data for 4-Methyldibenzothiophene,

compiled from various sources.

Property Value Source(s)

Melting Point 64-68 °C [2][3]

66.5 °C [5]

Boiling Point 298 °C (lit.) [2][3]

Purity/Assay ≥95%, 96%, 97% [3][4][6]

Appearance Solid [5]

Kovats Retention Index
1927, 1932 (Standard non-

polar)
[5]

Spectral information for 4-Methyldibenzothiophene, including ¹³C NMR, GC-MS, and IR

spectra, is available in public databases such as PubChem and SpectraBase.[5][7]

Experimental Protocols and Applications
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While a specific, detailed protocol for the de novo synthesis of 4-Methyldibenzothiophene
was not identified in the provided search results, its application in various experimental

contexts has been reported.

Applications:

Synthesis of Derivatives: 4-Methyldibenzothiophene can be used as a starting material for

the synthesis of substituted products, such as 2-(3′-carboxypropanoyl)-4-
methyldibenzothiophene, 2-acetyl-4-methyldibenzothiophene, and 2-nitro-4-
methyldibenzothiophene.[3][8]

Hydrodesulfurization (HDS) Studies: As a refractory sulfur compound found in fuels, 4-
Methyldibenzothiophene is frequently used as a model compound in studies of

hydrodesulfurization processes, often employing catalysts like CoMo/Al₂O₃.[3][8]

Analytical Methodologies:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is utilized for the

identification and quantification of 4-Methyldibenzothiophene and its metabolites. For

instance, in studies of biodesulfurization, GC-MS analysis can identify the end-products of

metabolic pathways.[9]

Metabolic Pathways
Biodesulfurization via the 4S Pathway

Certain bacteria, such as Rhodococcus sp., are capable of metabolizing 4-
Methyldibenzothiophene through a sulfur-specific pathway known as the 4S pathway.[9] This

metabolic route is significant because it removes the sulfur atom from the molecule without

degrading the carbon backbone, thus preserving the calorific value of hydrocarbon fuels.[10]

The process involves a series of enzymatic steps that convert 4-Methyldibenzothiophene into

4-methylhydroxybiphenyl (4-MHBP).[9]

Caption: The 4S pathway for the biodesulfurization of 4-Methyldibenzothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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